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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B10752270

Essential Safety and Handling of PKUMDL-WQ-
2101

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS. This document provides critical safety and logistical guidance for the
handling, use, and disposal of PKUMDL-WQ-2101, a non-NAD+-competing allosteric
phosphoglycerate dehydrogenase (PHGDH) inhibitor. Adherence to these protocols is essential
for ensuring laboratory safety and maintaining experimental integrity.

Core Safety Information

PKUMDL-WQ-2101 is a combustible solid, appearing as a light yellow to dark orange powder.
[1] While detailed toxicological properties have not been fully investigated, its nature as a
bioactive small molecule necessitates stringent safety precautions to minimize exposure. The
compound is soluble in Dimethyl Sulfoxide (DMSO).[1][2][3] Special attention must be paid
when preparing solutions, as DMSO can facilitate the absorption of other chemicals through
the skin.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling PKUMDL-WQ-2101 in both its
solid and dissolved forms. The following table summarizes the required PPE for various
laboratory operations.
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Engineering Controls

Proper ventilation is the primary engineering control to minimize inhalation exposure.

o Chemical Fume Hood: All procedures involving the handling of solid PKUMDL-WQ-2101 and
the preparation and use of its DMSO solutions must be conducted in a certified chemical

fume hood.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the laboratory.
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Experimental Workflow and Safety Protocols

The following diagram illustrates the logical workflow for handling PKUMDL-WQ-2101,
integrating key safety checkpoints at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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